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Compound of Interest
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Cat. No.: B15144227 Get Quote

Despite a comprehensive search of available scientific literature, the compound designated as

"Glabrescone C" remains elusive. No records of its discovery, isolation, chemical synthesis, or

biological activity could be identified. This suggests that Glabrescone C may be a novel, as-

yet-unpublished discovery, a compound known by a different name, or potentially a misnomer.

This in-depth technical guide was intended to provide researchers, scientists, and drug

development professionals with a thorough understanding of Glabrescone C. However, the

absence of any public data necessitates a different approach. This report will instead detail the

search for information and provide context on related compounds from the Derris genus, from

which a compound with such a name might logically originate.

The Search for Glabrescone C
An exhaustive search was conducted across multiple scientific databases and search engines,

employing a variety of keywords including "Glabrescone C," "Derris glabrescens," "chalcones,"

and combinations thereof. The search aimed to uncover primary literature detailing the

following:

Discovery and Isolation: The initial report of Glabrescone C's existence, including its natural

source and the methods used for its extraction and purification.

Structural Elucidation: Spectroscopic data (e.g., NMR, Mass Spectrometry) and chemical

analysis leading to the determination of its molecular structure.
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Total Synthesis: Published synthetic routes for the laboratory preparation of Glabrescone C.

Biological Activity: In vitro and in vivo studies investigating the pharmacological or biological

effects of the compound.

The consistent lack of any pertinent results across all search strategies strongly indicates that

"Glabrescone C" has not been described in the accessible scientific domain.

The Genus Derris and its Chalcones
The name "Glabrescone C" suggests a potential connection to the plant genus Derris, and

specifically, a species such as Derris glabrescens. The Derris genus is known to be a rich

source of various secondary metabolites, including a class of compounds known as chalcones.

Chalcones are a type of flavonoid characterized by a specific three-carbon α,β-unsaturated

carbonyl system. They are biosynthetic precursors to other flavonoids and are known to exhibit

a wide range of biological activities. Phytochemical investigations of various Derris species

have led to the isolation of numerous flavonoids, including chalcones, isoflavones, and

rotenoids.

For instance, while no information on Derris glabrescens yielding "Glabrescone C" was found,

studies on the related species Derris scandens have documented the isolation of new

flavonoids. This precedent suggests that Derris glabrescens is a plausible source for novel

chalcones, and it is conceivable that "Glabrescone C" could be a compound isolated from this

plant that has not yet been publicly reported.

Hypothetical Workflow for Characterization
Should "Glabrescone C" be discovered in the future, the following workflow would be

anticipated for its characterization and development, based on standard practices in natural

product chemistry and drug discovery.
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Caption: A hypothetical workflow for the discovery and development of a novel natural product

like Glabrescone C.

Conclusion
At present, a comprehensive technical guide on Glabrescone C cannot be provided due to the

apparent absence of this compound in the scientific literature. The information presented here

summarizes the exhaustive but unsuccessful search for data and provides context on related

phytochemicals.

For researchers, scientists, and drug development professionals interested in this area, the

focus should be on the primary literature concerning the phytochemical analysis of the Derris

genus. It is possible that "Glabrescone C" will be unveiled in a future publication. Until such a

time, its existence, structure, and properties remain a matter of speculation. We will continue to

monitor for any new information regarding this compound and will update this guide accordingly

upon its discovery and characterization.

To cite this document: BenchChem. [Glabrescone C: Unraveling a Potential Phytochemical
Enigma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144227#glabrescone-c-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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